4-(Hydroxymethyl)-1-phenyl-2-azetidinone

• Molecular Formula: C10H11NO2
• Molecular Weight: 177.20 g/mol
• IUPAC Name: 4-(hydroxymethyl)-1-phenylazetidin-2-one
• InChI: InChI=1S/C10H11NO2/c12-7-9-6-10(13)11(9)8-4-2-1-3-5-8/h1-5,9,12H,6-7H2
• InChI Key: LMMWAPYREPQIMU-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(C1=O)C2=CC=CC=C2)CO

Description

4-(Hydroxymethyl)-1-phenyl-2-azetidinone is a useful research compound. Its molecular formula is C10H11NO2 and its molecular weight is 177.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a dilution of 106.5 g. (0.486 moles) of ethyl 1-phenyl-4-oxo-2-azetidine-carboxylate prepared according to Example 24 in 700 ml. of methanol 18.74 g. (0.493 moles) of sodium tetrahydrido-borate(III) are added with outer cooling with ice water and stirring. The mixture is acidified with dilute hydrochloric acid and it is then neutralized with disodium hydrogenphosphate. Methanol is distilled off in vacuo. 65 g. (76%) of the named compound are obtained, melting at 100° to 102° C. (ethyl acetate/petroleum ether).